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Introduction

TR100, also known as Cupferron, is a small molecule inhibitor of tumor-associated tropomyosin
isoforms, particularly Tpm3.1.[1][2] By selectively targeting these isoforms, TR100 disrupts the
actin cytoskeleton of cancer cells, impairing their motility, viability, and proliferation.[3][4][5] This
targeted mechanism of action makes TR100 a compound of interest for cancer research, with
demonstrated efficacy in preclinical in vivo models of melanoma and neuroblastoma.[3][4][6]
Unlike broad-spectrum anti-actin drugs, TR100 has been shown to have minimal adverse
effects on cardiac structure and function, a significant advantage in the development of novel
anticancer therapies.[3][4]

These application notes provide detailed protocols for the use of TR100 in murine cancer
models, along with a summary of its mechanism of action and relevant quantitative data from
preclinical studies.
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Mechanism of Action: Targeting the Tumor Cell
Cytoskeleton

TR100's primary mechanism of action involves the disruption of the actin cytoskeleton through

the specific targeting of the tropomyosin isoform Tpm3.1, which is often upregulated in cancer

cells. This interaction prevents the proper stabilization of actin filaments, leading to cytoskeletal
collapse and ultimately inducing apoptosis in tumor cells.

Caption: TR100 binds to Tpm3.1, disrupting actin filament stability and leading to apoptosis.

Quantitative Data Summary

The following table summarizes the in vivo dosages and efficacy of TR100 in various mouse
models as reported in the literature.
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Experimental Protocols
Protocol 1: TR100 Efficacy in a Syngeneic B16/F10
Melanoma Mouse Model

This protocol is based on the methodology described by Stehn et al., 2013.[6]
1. Cell Culture and Preparation:

e Culture B16/F10 mouse melanoma cells in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin.

e Maintain cells in a humidified incubator at 37°C with 5% CO2.
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Harvest cells during the logarithmic growth phase using trypsin-EDTA.

Wash the cells with sterile PBS and resuspend in PBS at a concentration of 5 x 10”6
cells/mL.

. Animal Handling and Tumor Implantation:
Use 6-8 week old male C57BL/6 mice.
Anesthetize the mice using an appropriate anesthetic (e.g., isoflurane).

Implant 0.5 x 10”6 B16/F10 cells (in 0.1 mL PBS) intradermally on the mid-dorsal area of
each mouse.

Allow tumors to grow for 24 hours until they are visually detectable.
. TR100 Preparation and Administration:
Prepare a stock solution of TR100 in DMSO.

On each treatment day, dilute the TR100 stock solution with an appropriate vehicle to
achieve the final desired concentration for injection. The final DMSO concentration should be
kept low to minimize toxicity.

Administer TR100 at a dose of 30 mg/kg via intraperitoneal (IP) injection.

The control group should receive an equivalent volume of the vehicle (e.g., DMSO diluted in
PBS).

Administer the treatment daily for 5 consecutive days per week for a total of 3 weeks.
. Monitoring and Data Collection:
Monitor the health of the mice daily, including body weight and any signs of toxicity.

Measure tumor volume using calipers at regular intervals (e.g., every 2-3 days). Tumor
volume can be calculated using the formula: (Length x Width"2) / 2.
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« Euthanize mice when tumors reach a predetermined size (e.g., 1 cm in diameter) or if they

show signs of significant distress.

« At the end of the study, excise the tumors, weigh them, and process for further analysis (e.g.,

histology, western blot).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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